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Compound of Interest

Compound Name: Histidinomethylalanine

Cat. No.: B1673305 Get Quote

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel

and the protection of the environment. For Histidinomethylalanine, a specific Safety Data

Sheet (SDS) is not readily available in the public domain. The information presented here is

aggregated from SDS of structurally similar compounds and general best practices for chemical

waste management. It is crucial to treat Histidinomethylalanine as a potentially hazardous

substance and to follow all applicable local, state, and federal regulations for chemical waste

disposal.

General Safety and Handling Precautions
Before handling Histidinomethylalanine, it is essential to wear appropriate personal protective

equipment (PPE), including safety glasses or goggles, a lab coat, and chemical-resistant

gloves.[1][2] Work should be conducted in a well-ventilated area, such as a chemical fume

hood, to minimize the risk of inhalation.[3][4] Avoid direct contact with skin and eyes, and

prevent the formation of dust or aerosols.[1][3]

Immediate First Aid Measures
In the event of accidental exposure, the following first-aid measures should be taken

immediately:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes. Get medical attention if irritation

develops.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[1]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Get medical attention.

[1]

Spill and Leak Procedures
In the case of a spill, evacuate the area and ensure adequate ventilation.[2][4] For solid spills,

carefully sweep up the material and place it into a suitable, labeled container for disposal.[2][5]

Avoid generating dust.[2] For liquid spills, absorb with an inert material (e.g., sand, silica gel,

acid binder, universal binder, sawdust) and place in a chemical waste container. Do not allow

the chemical to enter drains or waterways.[2]

Disposal Protocol
As a definitive disposal procedure for Histidinomethylalanine is not available, it must be

treated as hazardous waste.[5][6]

Containerization: Collect waste Histidinomethylalanine and any contaminated materials

(e.g., absorbent pads, gloves, weighing paper) in a designated, properly labeled, and sealed

hazardous waste container.[3][6] The container must be compatible with the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name "Histidinomethylalanine."

Storage: Store the waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials.[2][4]
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Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Follow all institutional and regulatory guidelines for hazardous waste disposal.[6] Do not

dispose of Histidinomethylalanine down the drain or in the regular trash.[2][5][6]

Illustrative Physical and Chemical Properties
The following table summarizes physical and chemical properties of similar compounds. This

data is for informational purposes only and may not accurately represent the properties of

Histidinomethylalanine.

Property
L(+)-Histidine
methyl ester
dihydrochloride[5]

Histidine[7][8]
N-(p-
Toluenesulfonyl)-L-
alanine[1]

Physical State Solid Crystalline Solid Solid

Appearance White White
No information

available

Odor
No information

available
Odorless

No information

available

Melting Point Not available Undetermined
132 - 137 °C / 269.6 -

278.6 °F

Solubility
No information

available
Not determined

No information

available

Molecular Weight Not available 155.15 Not available

Experimental Protocols
Detailed experimental protocols for the handling and disposal of Histidinomethylalanine are

not available in the reviewed literature. Researchers should develop a specific standard

operating procedure (SOP) for their work with this compound, incorporating the general safety

and disposal guidelines outlined above.

Logical Workflow for Chemical Disposal
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The following diagram illustrates the general decision-making process for the disposal of a

laboratory chemical for which specific information is not readily available.

General Chemical Disposal Workflow

Chemical Waste Generated

Is a specific Safety Data Sheet (SDS) available?

Follow disposal instructions in the SDS.

Yes

Treat as Unknown/Hazardous Waste

No

Collect in a labeled, sealed, compatible container.

Store in designated hazardous waste accumulation area.

Arrange for disposal by a licensed hazardous waste contractor.

Disposal Complete
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General Chemical Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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